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Introduction

Standard solutions are solutions with a precisely known concentration. They are fundamental in
analytical chemistry, serving as a reference for determining the concentration of other
substances. Sodium carbonate is an excellent primary standard because it is a stable, non-
hygroscopic solid that can be obtained in high purity. While anhydrous sodium carbonate is
frequently used, sodium carbonate monohydrate (Na2COs3-H20) also serves as a reliable
primary standard. This document provides detailed application notes and protocols for the
preparation of standard solutions using sodium carbonate monohydrate.

Properties of Sodium Carbonate Monohydrate as a
Primary Standard

Sodium carbonate monohydrate is a white, crystalline solid. Its stability and well-defined
composition make it suitable for use as a primary standard in titrimetric analysis, particularly for
the standardization of strong acids.[1][2]

Key Properties:

e High Purity: Available in highly pure forms.[2][3]
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 Stability: Stable under normal laboratory conditions and does not readily absorb atmospheric
moisture.[2]

e High Molar Mass: A relatively high molar mass minimizes the impact of weighing errors on
the final concentration.[2]

e Known Composition: Has a well-defined chemical formula (Na2COs3-Hz20).[4]

Quantitative Data

The primary difference between using sodium carbonate monohydrate and anhydrous sodium
carbonate is the molar mass, which affects the mass of substance required to prepare a
solution of a specific concentration.

. Sodium Carbonate
Anhydrous Sodium
Parameter Monohydrate
Carbonate (NazCO3)
(Na2C0Os3-H20)

Molar Mass 105.99 g/mol 124.00 g/mol [4][5][6][7]

Form White powder or granules White crystalline powder[6]

Purity (Typical Analytical

>99.5% >99.5%][3][7]
Grade)

To prepare a solution of the same molarity, a greater mass of sodium carbonate monohydrate
is required compared to the anhydrous form. The conversion factor is approximately 1.17
(124.00/ 105.99). This means that for every 1 gram of anhydrous sodium carbonate required,
1.17 grams of sodium carbonate monohydrate should be used.

Experimental Protocols
Preparation of a 0.1 M Standard Sodium Carbonate
Solution using Sodium Carbonate Monohydrate

This protocol details the steps to prepare 250 mL of a 0.1 M standard solution of sodium
carbonate using sodium carbonate monohydrate.
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Materials:

e Sodium Carbonate Monohydrate (Na2COs-Hz20), analytical grade

» Distilled or deionized water

e 250 mL volumetric flask

e Analytical balance

e Weighing boat or watch glass

o Beaker (100 mL)

e Glass stirring rod

e Funnel

» Wash bottle with distilled/deionized water

e Dropper or pipette

Procedure:

» Calculate the required mass of sodium carbonate monohydrate:
o Mass (g) = Molarity (mol/L) x Molar Mass ( g/mol ) x Volume (L)
o Mass = 0.1 mol/L x 124.00 g/mol x 0.250 L=3.10 g

e Weigh the sodium carbonate monohydrate:

o Accurately weigh approximately 3.10 g of sodium carbonate monohydrate using an
analytical balance. Record the exact mass.

e Dissolve the sodium carbonate monohydrate:

o Transfer the weighed solid into a clean 100 mL beaker.
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o Add approximately 50 mL of distilled or deionized water to the beaker.

o Stir the mixture with a clean glass rod until the solid is completely dissolved.[8]

o Transfer the solution to a volumetric flask:
o Carefully pour the dissolved solution through a funnel into a 250 mL volumetric flask.

o Rinse the beaker, stirring rod, and funnel several times with small amounts of distilled
water, transferring all rinsings into the volumetric flask to ensure no loss of the solute.[3][9]
[10]

¢ Dilute to the mark:

o Add distilled water to the volumetric flask until the liquid level is close to the calibration
mark.

o Use a dropper or pipette to add the final volume of water dropwise until the bottom of the
meniscus is precisely on the calibration mark.[8][9]

e Homogenize the solution:

o Stopper the volumetric flask and invert it several times to ensure the solution is thoroughly
mixed and the concentration is uniform.[8][9]

o Label the solution:

o Label the flask with the name of the solution (Sodium Carbonate Standard Solution), its
exact molarity (calculated using the actual mass weighed), the date of preparation, and
the name of the preparer.

Standardization of a Hydrochloric Acid (HCI) Solution

This protocol describes how to use the prepared standard sodium carbonate solution to
determine the exact concentration of an approximately 0.1 M HCI solution.

Materials:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


http://mccscience.yolasite.com/resources/EXP%204.1.pdf
http://mccscience.yolasite.com/resources/EXP%204.1.pdf
https://byjus.com/chemistry/preparation-of-standard-solution-of-sodium-carbonate/
https://collegedunia.com/exams/preparation-of-standard-solution-of-sodium-carbonate-chemistry-articleid-6569
http://mccscience.yolasite.com/resources/EXP%204.1.pdf
https://byjus.com/chemistry/preparation-of-standard-solution-of-sodium-carbonate/
http://mccscience.yolasite.com/resources/EXP%204.1.pdf
https://byjus.com/chemistry/preparation-of-standard-solution-of-sodium-carbonate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8622801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Standard 0.1 M Sodium Carbonate solution

e Approximately 0.1 M Hydrochloric Acid solution
e Burette (50 mL)

o Pipette (25 mL) and pipette bulb

e Conical flasks (250 mL)

» Methyl orange indicator

o Burette stand and clamp

Procedure:

e Prepare the burette:

o Rinse the burette with a small amount of the HCI solution and then fill it with the HCI
solution, ensuring no air bubbles are present in the tip.

o Record the initial burette reading.
o Prepare the analyte:

o Using a pipette, transfer 25.00 mL of the standard sodium carbonate solution into a clean
250 mL conical flask.

o Add 2-3 drops of methyl orange indicator to the conical flask. The solution will turn yellow.
« Titrate the solution:

o Slowly add the HCI solution from the burette to the conical flask while constantly swirling
the flask.

o Continue adding the acid until the solution color changes from yellow to a persistent
orange or faint pink, which indicates the endpoint of the titration.

e Record the results:
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o Record the final burette reading. The volume of HCI used is the difference between the
final and initial readings.

o Repeat the titration:

o Repeat the titration at least two more times to obtain concordant results (volumes that
agree within £0.1 mL).

o Calculate the molarity of the HCI solution:
o The reaction is: Na2COs + 2HCI| - 2NaCl + H20 + CO2
o The mole ratio of Na2COs to HCl is 1:2.

o Use the formula: M1Vi/ ni1=M2V2/n2

M1 = Molarity of the standard Na=COs solution

V1 = Volume of the Na2COs solution used (25.00 mL)

n1 = Stoichiometric coefficient of Na2COs (1)

M2z = Molarity of the HCI solution (to be determined)

V2 = Average volume of the HCI solution used from the concordant titrations

nz = Stoichiometric coefficient of HCI (2)

o Rearrange the formula to solve for M2: M2 = (M1V1inz2) / (V2n1)

Visualizations
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Caption: Workflow for preparing a standard sodium carbonate solution.
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Caption: Workflow for the standardization of an HCI solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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